![molecular formula C17H16N2O2 B7472366 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one](/img/structure/B7472366.png)
4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one
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Overview
Description
4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one (EBQ) is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one exerts its biological activity by inhibiting the activity of certain enzymes, including topoisomerases and histone deacetylases (HDACs). These enzymes are involved in various cellular processes, including DNA replication, transcription, and repair. By inhibiting their activity, this compound can disrupt these processes and induce cell death in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. In addition to its anticancer activity, this compound has also been shown to possess anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential in other diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, this compound has been shown to exhibit potent biological activity at low concentrations, making it a promising candidate for further development. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several potential future directions for research on 4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one. One area of interest is the development of new analogs with improved potency and selectivity for specific targets. Another area of interest is the investigation of the potential applications of this compound in other fields, such as materials science and organic electronics. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential side effects in vivo.
Synthesis Methods
4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one can be synthesized through a multi-step process starting from 4-ethylbenzoic acid. The first step involves the esterification of the acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with o-phenylenediamine to produce the intermediate compound, 4-ethyl-2-(phenylimino)pentanoic acid ethyl ester. The final step involves the cyclization of the intermediate compound with phosphorus oxychloride to form the desired product, this compound.
Scientific Research Applications
4-(4-Ethylbenzoyl)-1,3-dihydroquinoxalin-2-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, this compound has been investigated as a potential anticancer agent due to its ability to inhibit the activity of certain enzymes involved in cancer cell growth. In material science, this compound has been used as a building block for the synthesis of new organic materials with unique properties. In organic electronics, this compound has been utilized as a hole-transporting material in organic light-emitting diodes (OLEDs).
properties
IUPAC Name |
4-(4-ethylbenzoyl)-1,3-dihydroquinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2/c1-2-12-7-9-13(10-8-12)17(21)19-11-16(20)18-14-5-3-4-6-15(14)19/h3-10H,2,11H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMMLDLSRCJGWKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)N2CC(=O)NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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